PF-1367550

• CAS: 319461-60-4
• Molecular Formula: C22H18N4O
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C22H18N4O/c1-2-13-11-15(27)8-10-16(13)14-7-9-17-20(12-14)25-26-21(17)22-23-18-5-3-4-6-19(18)24-22/h3-12,27H,2H2,1H3,(H,23,24)(H,25,26)
• InChIKey: CSLGOZXFBHTYAA-UHFFFAOYSA-N

PF-1367550 Pan-JAK Inhibitor Overview

PF-1367550 (4-(3-(1H-benzo[d]imidazol-2-yl)-1H-indazol-6-yl)-3-ethylphenol; C₂₂H₁₈N₄O; MW 354.41) is a potent pan-Janus kinase (JAK) inhibitor that targets JAK1, JAK2, JAK3, and TYK2 with sub-nanomolar to low-nanomolar biochemical IC₅₀ values [1]. Originally developed by Pfizer Inc. and disclosed within the indazole-benzimidazole patent family assigned to Novartis Vaccines and Diagnostics (US 7,642,278), the compound exhibits a structurally distinct chemotype relative to other pan-JAK inhibitors such as PF-956980 and tofacitinib [1][2]. Its primary reported functional activity is the suppression of IFNγ- and IFNγ+TNFα-stimulated release of the CXCR3 chemokines CXCL9, CXCL10, and CXCL11 from human airway epithelial cells [1].

• Pan-JAK pathway inhibition studies (JAK1/JAK2/JAK3/TYK2)

• CXCR3 chemokine suppression in airway epithelial models

• Glucocorticoid-resistant inflammation research context

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. View Source
• [2] Jansen JM, McBride C, Renhowe PA, Shafer C. Indazole benzimidazole compounds. U.S. Patent No. 7,642,278. Granted January 5, 2010. Assigned to Novartis Vaccines and Diagnostics, Inc. View Source

PF-1367550 Procurement Risk & Substitution

Pan-JAK inhibitors are not functionally interchangeable despite sharing a common target family. PF-1367550 belongs to the indazole-benzimidazole structural class, which is chemically distinct from the pyrrolidinyl-methanone scaffold of PF-956980 and the pyrrolopyrimidine scaffold of tofacitinib [1]. These structural differences translate into measurable divergence in JAK isoform potency ratios, cellular functional potency in disease-relevant airway epithelial models, and efficacy in glucocorticosteroid-resistant inflammatory contexts [1]. Direct head-to-head experimental data demonstrate that PF-1367550 is approximately 50- to 80-fold more potent than the structurally dissimilar pan-JAK inhibitor PF-956980 in suppressing CXCR3 chemokine release, and unlike dexamethasone, PF-1367550 retains full efficacy in a glucocorticosteroid-insensitive cellular background [1]. Substituting PF-1367550 with an alternative pan-JAK inhibitor without confirming potency equivalence in the specific cellular context risks experimental irreproducibility and erroneous structure-activity relationship conclusions.

PF-1367550

PF-956980

Structural class mismatch may shift JAK isoform potency profile and cellular readout

PF-1367550

Dexamethasone

Pathway-selective glucocorticoid resistance may limit relevance of steroid comparator

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. View Source

PF-1367550 Differentiation Evidence

Biochemical Potency vs. PF-956980

PF-1367550 inhibits all four JAK family kinases at sub-nanomolar to low-single-digit nanomolar concentrations at physiologically relevant Km ATP concentrations: JAK1 IC₅₀ = 0.8 nM, JAK2 IC₅₀ = 1.0 nM, JAK3 IC₅₀ = 1.0 nM, TYK2 IC₅₀ = 0.8 nM [1]. At 1 mM ATP, JAK1 and JAK2 retain low-nanomolar potency (0.4 and 1.3 nM), whereas JAK3 and TYK2 show reduced potency (14 and 8.4 nM), indicating differential ATP-competitive binding behavior across isoforms [1]. In contrast, the comparator pan-JAK inhibitor PF-956980 exhibits a cellular IC₅₀ of 22 nM for JAK1/JAK3 and 188 nM for JAK2, representing a >25-fold potency gap against JAK2 relative to PF-1367550 [1]. This quantified differential in JAK2 potency is mechanistically significant for pathways where JAK2 is the dominant signaling kinase.

Biochemical Potency vs. PF-956980

Head-to-head

PF-1367550 JAK1–3, TYK2 IC₅₀: 0.8–1.0 nM (Km ATP); JAK2: 1.0 nM

PF-956980 JAK1/3 IC₅₀: 22 nM; JAK2 IC₅₀: 188 nM (cellular assay context)

Supports JAK2-pathway study fit

Biochemical assay; ATP-dependent shift observed

Evidence Dimension	Biochemical IC₅₀ against JAK family kinases
Target Compound Data	JAK1: 0.8 nM (Km) / 0.4 nM (1 mM ATP); JAK2: 1.0 nM (Km) / 1.3 nM (1 mM ATP); JAK3: 1.0 nM (Km) / 14 nM (1 mM ATP); TYK2: 0.8 nM (Km) / 8.4 nM (1 mM ATP)
Comparator Or Baseline	PF-956980: JAK1/JAK3 cellular IC₅₀ = 22 nM; JAK2 cellular IC₅₀ = 188 nM (reported in reference 24 of Fenwick et al. 2015)
Quantified Difference	PF-1367550 is >25-fold more potent against JAK2 (1.0 nM vs. 188 nM); approximately 22-fold more potent against JAK1/JAK3 (0.8–1.0 nM vs. 22 nM)
Conditions	Biochemical kinase assay at Km ATP concentration; PF-1367550 data from Coe et al. as reported in Table 2 of Fenwick et al. 2015; PF-956980 data from cellular assay context as cited in reference 24

Why This Matters

For researchers studying JAK2-dependent signaling (e.g., erythropoietin, thrombopoietin, GM-CSF pathways), PF-1367550's >25-fold JAK2 potency advantage over PF-956980 can be the decisive factor for achieving pathway suppression at achievable cellular concentrations.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. Table 2 (Selectivity of PF1367550; data from Coe et al. reference 25). View Source

BEAS-2B CXCR3 Chemokine Suppression

In BEAS-2B human bronchial epithelial cells stimulated with IFNγ alone or IFNγ+TNFα, PF-1367550 suppressed release of CXCL9, CXCL10, and CXCL11 with IC₅₀ values in the low nanomolar range (3.6–50.3 nM), while PF-956980 required mid-nanomolar to low-micromolar concentrations (0.4–2.2 μM) to achieve comparable suppression [1]. The quantified potency difference is approximately 50-fold, calculated as the ratio of mean IC₅₀ values across all three chemokines and stimulation conditions [1]. Notably, the largest differential was observed for CXCL9 under IFNγ stimulation, where PF-1367550 (IC₅₀ = 3.6 ± 1.4 nM) was ~111-fold more potent than PF-956980 (IC₅₀ = 0.4 ± 0.1 μM) [1].

BEAS-2B CXCR3 Chemokine Suppression

Head-to-head

PF-1367550 CXCL9/10/11 IC₅₀: 3.6–50.3 nM

PF-956980 CXCL9/10/11 IC₅₀: 0.4–2.2 µM

Reported ~50-fold chemokine suppression differential

BEAS-2B cell model; ELISA; n=7–8

Evidence Dimension	IC₅₀ for suppression of IFNγ- and IFNγ+TNFα-stimulated CXCL9, CXCL10, CXCL11 release from BEAS-2B cells (ELISA quantification)
Target Compound Data	CXCL9: 3.6 ± 1.4 nM (IFNγ) / 13.3 ± 2.0 nM (IFNγ+TNFα); CXCL10: 6.1 ± 2.0 nM (IFNγ) / 50.3 ± 8.5 nM (IFNγ+TNFα); CXCL11: 11.5 ± 2.0 nM (IFNγ) / 13.9 ± 2.6 nM (IFNγ+TNFα)
Comparator Or Baseline	PF-956980: CXCL9: 0.4 ± 0.1 μM (IFNγ) / 0.6 ± 0.1 μM (IFNγ+TNFα); CXCL10: 0.6 ± 0.3 μM (IFNγ) / 2.2 ± 0.3 μM (IFNγ+TNFα); CXCL11: 0.5 ± 0.1 μM (IFNγ) / 0.9 ± 0.3 μM (IFNγ+TNFα)
Quantified Difference	~50-fold mean potency advantage for PF-1367550; range ~36-fold (CXCL10 IFNγ) to ~111-fold (CXCL9 IFNγ)
Conditions	BEAS-2B cells pre-treated for 1 h with inhibitor, stimulated with IFNγ (10 ng/mL) ± TNFα (10 ng/mL) for 20 h; chemokine concentrations measured by ELISA; n = 7–8; data from Table 3 of Fenwick et al. 2015

Why This Matters

The ~50-fold potency differential in a widely used, commercially available human bronchial epithelial cell line provides a robust, reproducible benchmark for researchers comparing pan-JAK inhibitors and selecting the appropriate tool compound for airway inflammation studies.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. Table 3. View Source

Primary Airway Epithelial Potency

In pooled primary human airway epithelial cells from non-smokers, smokers, and COPD patients, PF-1367550 suppressed IFNγ- and IFNγ+TNFα-stimulated CXCL9, CXCL10, and CXCL11 release with IC₅₀ values ranging from 7.0 to 24.3 nM, whereas PF-956980 required 0.52 to 2.12 μM [1]. The overall potency difference was ~80-fold in favor of PF-1367550 [1]. Critically, the cellular response was consistent across all three subject groups—non-smokers, smokers, and COPD patients—indicating that disease status does not alter the potency ranking between the two inhibitors [1]. This ~80-fold differential is larger than the ~50-fold difference observed in the BEAS-2B cell line, underscoring the importance of primary cell validation for translational relevance [1].

Primary Airway Epithelial Potency

Head-to-head

PF-1367550 CXCL9/10/11 IC₅₀: 7.0–24.3 nM

PF-956980 CXCL9/10/11 IC₅₀: 0.52–2.12 µM

Primary cell model response context; ~80-fold differential

Pooled non-smoker, smoker, COPD donor cells; n=13

Evidence Dimension	IC₅₀ for suppression of IFNγ- and IFNγ+TNFα-stimulated CXCL9, CXCL10, CXCL11 release from pooled human primary airway epithelial cells
Target Compound Data	CXCL9: 8.4 ± 1.3 nM (IFNγ) / 17.6 ± 3.0 nM (IFNγ+TNFα); CXCL10: 10.4 ± 1.7 nM (IFNγ) / 24.3 ± 2.4 nM (IFNγ+TNFα); CXCL11: 7.0 ± 0.9 nM (IFNγ) / 14.5 ± 2.4 nM (IFNγ+TNFα)
Comparator Or Baseline	PF-956980: CXCL9: 0.68 ± 0.12 μM (IFNγ) / 0.52 ± 0.17 μM (IFNγ+TNFα); CXCL10: 0.96 ± 0.19 μM (IFNγ) / 2.12 ± 0.24 μM (IFNγ+TNFα); CXCL11: 0.76 ± 0.12 μM (IFNγ) / 1.58 ± 0.33 μM (IFNγ+TNFα)
Quantified Difference	~80-fold mean potency advantage for PF-1367550; range ~64-fold (CXCL10 IFNγ+TNFα) to ~100-fold (CXCL9 IFNγ)
Conditions	Human primary airway epithelial cells pooled from non-smokers, smokers, and COPD patients; pre-treated 1 h with inhibitor; stimulated with IFNγ (10 ng/mL) ± TNFα (10 ng/mL) for 20 h; ELISA quantification; n = 13; data from Table 5 of Fenwick et al. 2015

Why This Matters

The ~80-fold potency advantage in clinically relevant primary human cells—validated across non-smoker, smoker, and COPD patient cohorts—provides the strongest translational rationale for selecting PF-1367550 over PF-956980 in respiratory disease models where disease-state recapitulation is a procurement priority.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. Table 5. View Source

Dexamethasone-Resistant CXCR3 Chemokine Inhibition

Dexamethasone, a standard-of-care glucocorticosteroid, failed to suppress IFNγ-stimulated or IFNγ+TNFα-stimulated release of CXCL9, CXCL10, and CXCL11 from BEAS-2B cells and human primary airway epithelial cells, whereas PF-1367550 achieved complete, concentration-dependent suppression of all three chemokines with IC₅₀ values of 3.6–50.3 nM in BEAS-2B cells and 7.0–24.3 nM in primary cells [1]. Importantly, the same cellular systems retained glucocorticosteroid sensitivity for IL-6 release (dexamethasone IC₅₀ = 16 ± 8 nM in BEAS-2B; 11 ± 7 nM in primary cells), confirming that the cells were not globally steroid-insensitive but rather exhibited pathway-selective glucocorticosteroid resistance specifically for CXCR3 chemokine output [1]. This establishes PF-1367550 as a mechanistically distinct anti-inflammatory tool compound capable of inhibiting a chemokine axis that is functionally resistant to glucocorticosteroid intervention [1].

Dexamethasone-Resistant CXCR3 Chemokine Inhibition

Head-to-head

PF-1367550 Complete CXCL9/10/11 suppression at nanomolar concentrations

Dexamethasone No CXCL9/11 inhibition; max ~50% CXCL10 inhibition (BEAS-2B)

Glucocorticoid-resistant chemokine axis reported

IL-6 suppression confirmed cellular steroid sensitivity

Evidence Dimension	Inhibition of CXCR3 chemokine (CXCL9, CXCL10, CXCL11) release from airway epithelial cells
Target Compound Data	PF-1367550: complete, concentration-dependent suppression; BEAS-2B IC₅₀ = 3.6–50.3 nM; primary cells IC₅₀ = 7.0–24.3 nM
Comparator Or Baseline	Dexamethasone: no inhibition of CXCL9 or CXCL11 release; maximal ~50% inhibition of CXCL10 (IFNγ-stimulated only, BEAS-2B); no significant suppression in primary cells across all three chemokines
Quantified Difference	Qualitatively dichotomous: PF-1367550 achieves complete suppression at nanomolar concentrations; dexamethasone is effectively inactive against CXCR3 chemokine release in the same cellular systems
Conditions	BEAS-2B cells and human primary airway epithelial cells; IFNγ (10 ng/mL) ± TNFα (10 ng/mL) stimulation; 20 h; ELISA quantification; concurrent IL-6 measurement confirmed cellular glucocorticosteroid sensitivity (dexamethasone IC₅₀ 11–16 nM)

Why This Matters

For procurement decisions in glucocorticosteroid-resistant inflammation research (e.g., COPD, severe asthma), PF-1367550 is functionally differentiated from dexamethasone by its ability to suppress a therapeutically relevant chemokine axis that is refractory to glucocorticosteroid treatment—making it the appropriate tool compound for JAK-dependent inflammatory pathway dissection.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. View Source

STAT1 Phosphorylation Target Engagement

PF-1367550 suppressed IFNγ-stimulated STAT1 phosphorylation in BEAS-2B cells with approximately 40-fold greater potency than PF-956980, providing direct evidence of differential target engagement at the level of the immediate downstream substrate of JAK kinases [1]. This ~40-fold differential in STAT1 phosphorylation inhibition was further validated in human primary airway epithelial cells, confirming that the potency advantage is not cell-line-specific [1]. Both inhibitors also suppressed STAT1 DNA-binding activity in a concentration-dependent manner, with PF-1367550 again showing greater potency [1]. The concordance between STAT1 phosphorylation suppression and functional chemokine release inhibition confirms that the observed functional differentiation is attributable to on-target JAK pathway blockade rather than off-target effects [1].

STAT1 Phosphorylation Target Engagement

Head-to-head

PF-1367550 ~40-fold greater STAT1 phosphorylation suppression than PF-956980

PF-956980 Requires ~40-fold higher concentration for equivalent effect

Supports on-target JAK pathway engagement

BEAS-2B and primary cells; immunoblotting

Evidence Dimension	Suppression of IFNγ-stimulated STAT1 phosphorylation (pathway-proximal target engagement readout)
Target Compound Data	PF-1367550: ~40-fold more potent than PF-956980 at suppressing STAT1 phosphorylation; complete suppression achieved at concentrations corresponding to functional IC₅₀ range
Comparator Or Baseline	PF-956980: required ~40-fold higher concentrations to achieve equivalent STAT1 phosphorylation suppression
Quantified Difference	~40-fold potency advantage for PF-1367550 in STAT1 phosphorylation assay
Conditions	BEAS-2B cells and human primary airway epithelial cells; IFNγ stimulation; STAT1 phosphorylation measured by immunoblotting; STAT1 DNA-binding activity measured by ELISA-based transcription factor assay; data from Fenwick et al. 2015

Why This Matters

The ~40-fold differential in direct STAT1 phosphorylation suppression provides mechanistic confidence that PF-1367550's functional potency advantage is driven by genuine target engagement, enabling researchers to use sub-micromolar concentrations with assurance of pathway-relevant JAK inhibition.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. View Source

Kinase Selectivity Profile

PF-1367550 was screened against >50 kinases, and data are reported for all kinases showing >50% inhibition at 1 mM ATP or at the Km concentration [1]. Beyond the four JAK family members (IC₅₀ 0.4–14 nM), the next most potently inhibited kinase is MLK1 (IC₅₀ = 54 nM), representing a >5-fold selectivity window relative to the least potent JAK isoform (JAK3 at 1 mM ATP, IC₅₀ = 14 nM) and a >50-fold window relative to JAK1 (IC₅₀ = 0.4 nM) [1]. Other off-target activities include MAP4K4 (60 nM), TrkA (227 nM), GSK3β (617 nM), PKCβ2 (665 nM), MST4 (692 nM), and TAOK2 (781 nM) [1]. PF-956980, by comparison, has been reported to be inactive or exhibit IC₅₀ >30 μM against AKT, AuroraA, CDK2, CDK6, CHK1, FGFR1, GSK3β, IKKβ, IKKi, and multiple other kinases, indicating a generally clean but distinct selectivity fingerprint [1]. PF-1367550's broader kinome interaction profile at sub-micromolar concentrations (including MLK1, MAP4K4, and TrkA) should be considered when interpreting results in biological systems where these kinases may contribute to the phenotype under study [1].

Kinase Selectivity Profile

Selectivity screen

PF-1367550 JAK1 IC₅₀: 0.4 nM; nearest off-target MLK1: 54 nM (135-fold window)

Other off-targets MAP4K4 60 nM, TrkA 227 nM, GSK3β 617 nM, PKCβ2 665 nM

Kinase selectivity review; off-target context above 50 nM

Screened against >50 kinases; data at 1 mM ATP

Evidence Dimension	Kinase selectivity profile—IC₅₀ values against >50 kinases
Target Compound Data	JAK1: 0.4 nM; JAK2: 1.3 nM; JAK3: 14 nM; TYK2: 8.4 nM (all at 1 mM ATP); MLK1: 54 nM; MAP4K4: 60 nM; TrkA: 227 nM; GSK3β: 617 nM; PKCβ2: 665 nM; MST4: 692 nM; TAOK2: 781 nM
Comparator Or Baseline	PF-956980: reported inactive or IC₅₀ >30 μM against AKT, AuroraA, CDK2, CDK6, CHK1, FGFR1, GSK3β, IKKβ, IKKi, MAPK1, MAPKAP-K2, MASK, MET, ROCK1 (no direct quantitative comparison available for the kinases inhibited by PF-1367550)
Quantified Difference	No direct comparator data available for MLK1, MAP4K4, TrkA, PKCβ2, MST4, or TAOK2; selectivity window between JAK1 and the nearest off-target (MLK1) = 135-fold
Conditions	Biochemical kinase assays at Km ATP or 1 mM ATP; data from Coe et al. as reported in Table 2 of Fenwick et al. 2015; PF-956980 selectivity from reference 24 within the same publication

Why This Matters

The quantified selectivity profile enables researchers to select appropriate concentrations for JAK-selective pharmacology (≤10 nM for JAK1/JAK2/TYK2-dominant effects) and to anticipate potential off-target contributions from MLK1 and MAP4K4 at concentrations exceeding ~50 nM.

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. Table 2 (data from Coe et al., reference 25). View Source

PF-1367550 Procurement Scenarios

Glucocorticoid-Resistant COPD & Severe Asthma

PF-1367550 is the preferred tool compound for respiratory disease models where CXCR3 chemokine-driven CD8⁺ T-cell recruitment is implicated and glucocorticosteroids (including dexamethasone) have been shown to be ineffective [1]. The compound's ability to achieve complete suppression of CXCL9, CXCL10, and CXCL11 release at nanomolar concentrations in primary airway epithelial cells from COPD patients, combined with the demonstrated inactivity of dexamethasone against this chemokine axis, makes PF-1367550 uniquely suited for dissecting JAK-dependent inflammatory mechanisms in glucocorticosteroid-resistant contexts [1]. Recommended working concentration range: 10–100 nM for primary cell studies based on IC₅₀ values of 7.0–24.3 nM [1].

JAK2-Dependent Signaling Studies

For researchers investigating JAK2-mediated signaling pathways (erythropoietin, thrombopoietin, GM-CSF, IL-12), PF-1367550 offers a >25-fold potency advantage over the alternative pan-JAK inhibitor PF-956980 (JAK2 IC₅₀: 1.0 nM vs. 188 nM) [1]. This differential is critical when experimental protocols require robust JAK2 inhibition at compound concentrations that do not exceed the selectivity threshold for off-target kinases such as MLK1 (54 nM) and MAP4K4 (60 nM) [1]. The compound's co-crystal structure in JAK2 (PDB 5tq3) further supports its use in structure-based drug design and kinase selectivity engineering studies [1].

CXCR3 Chemokine Axis Pharmacology

PF-1367550 is the best-characterized pan-JAK inhibitor for CXCR3 chemokine suppression in human airway epithelial cells, with validated IC₅₀ values spanning BEAS-2B cell lines and primary cells from multiple donor cohorts (non-smokers, smokers, COPD patients) [1]. The ~80-fold potency advantage over PF-956980 in primary cells—the most translationally relevant cellular system—positions PF-1367550 as the appropriate positive control compound for CXCL9/CXCL10/CXCL11 release assays and for benchmarking novel JAK pathway inhibitors [1]. Researchers should use 30–100 nM for near-maximal chemokine suppression in primary cell experiments [1].

STAT1 Phosphorylation Biomarker for Target Engagement

PF-1367550's ~40-fold greater potency than PF-956980 in suppressing STAT1 phosphorylation provides a mechanistically proximal biomarker for confirming on-target JAK pathway engagement in cellular assays [1]. This potency differential enables researchers to use PF-1367550 at lower concentrations (10–50 nM) to achieve complete STAT1 phosphorylation blockade, minimizing the risk of off-target kinase engagement that may occur at higher concentrations where MLK1 and MAP4K4 inhibition becomes relevant (>50 nM) [1]. The concordance between STAT1 phosphorylation suppression and functional chemokine release inhibition validates this biomarker as a reliable pharmacodynamic readout for experimental quality control [1].

Application

Selection Property

Validation Focus

Glucocorticoid-resistant airway inflammation models

CXCR3 chemokine suppression in primary epithelial cells

CXCL9/10/11 release assays; steroid-insensitive context

JAK2-mediated signaling pathway studies

Reported JAK2 inhibition profile

JAK2-pathway readouts; off-target kinase review above 50 nM

CXCR3 chemokine pharmacology studies

Reported chemokine suppression in multiple epithelial models

Chemokine release benchmarking; primary cell assay consistency

JAK-STAT target engagement assays

STAT1 phosphorylation suppression potency

Phospho-STAT1 readout; concentration range for pathway engagement

• [1] Fenwick PS, Macedo P, Kilty IC, Barnes PJ, Donnelly LE. Effect of JAK Inhibitors on Release of CXCL9, CXCL10 and CXCL11 from Human Airway Epithelial Cells. PLoS ONE. 2015;10(6):e0128757. View Source